1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile
Overview
Description
“1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile” is a chemical compound with the molecular formula C8H10N2O . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile” is represented by the formula C8H10N2O . More detailed structural analysis would require specific spectroscopic data such as NMR, IR, or mass spectrometry .Physical And Chemical Properties Analysis
“1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile” is a compound with a molecular weight of 150.18 . Detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile, focusing on six unique fields:
Pharmaceutical Development
1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to be used in the development of drugs targeting specific enzymes and receptors, potentially leading to new treatments for diseases such as cancer, diabetes, and neurological disorders .
Medicinal Chemistry
In medicinal chemistry, this compound is often utilized in the design and synthesis of novel bioactive molecules. Researchers explore its potential to enhance the efficacy and selectivity of therapeutic agents, contributing to the discovery of new medications with improved safety profiles .
Agrochemical Research
The compound is also investigated for its applications in agrochemical research. It can be used to develop new pesticides and herbicides that are more effective and environmentally friendly. Its role in enhancing the stability and activity of agrochemical agents is a key area of study.
Material Science
In material science, 1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile is explored for its potential in creating advanced materials. Its unique chemical properties make it suitable for developing polymers and other materials with specific desired characteristics, such as increased strength or flexibility .
Organic Synthesis
In the field of organic synthesis, 1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile is a versatile building block. It is used to construct complex organic molecules, facilitating the synthesis of a wide range of chemical entities. Its reactivity and stability make it a valuable component in synthetic chemistry.
If you need more detailed information on any specific application or additional fields, feel free to ask!
Sigma-Aldrich ChemicalBook Benchchem Synblock : Sigma-Aldrich : ChemicalBook
properties
IUPAC Name |
1-cyclopropyl-5-oxopyrrolidine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c9-4-6-3-8(11)10(5-6)7-1-2-7/h6-7H,1-3,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MURAFRHEUDDTMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(CC2=O)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-5-oxopyrrolidine-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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